Cas no 47367-75-9 (Phenoxazin-5-ium,3,7-bis(diethylamino)-)

Phenoxazin-5-ium,3,7-bis(diethylamino)- structure
47367-75-9 structure
Product Name:Phenoxazin-5-ium,3,7-bis(diethylamino)-
CAS No:47367-75-9
MF:C20H26N3O
MW:324.43994474411
CID:331970
PubChem ID:90612
Update Time:2025-04-19

Phenoxazin-5-ium,3,7-bis(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Phenoxazin-5-ium,3,7-bis(diethylamino)-
    • oxazine 1
    • [7-(diethylamino)phenoxazin-3-ylidene]-diethylazanium
    • 47367-75-9
    • CHEBI:52186
    • oxazine-1
    • SCHEMBL3899512
    • CHEMBL1185112
    • Phenoxazin-5-ium, 3,7-bis(diethylamino)-,
    • 3,7-bis(diethylamino)phenoxazin-5-ium
    • DTXSID40197120
    • Q27123294
    • Inchi: 1S/C20H26N3O/c1-5-22(6-2)15-9-11-17-19(13-15)24-20-14-16(23(7-3)8-4)10-12-18(20)21-17/h9-14H,5-8H2,1-4H3/q+1
    • InChI Key: OELZFJUWWFRWLC-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N(CC)CC

Computed Properties

  • Exact Mass: 324.207587461g/mol
  • Monoisotopic Mass: 324.207587461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27.8Ų
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